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Compound of Interest

(S)-4-Methoxy-2-methyl-4-
Compound Name:
oxobutanoic acid

Cat. No.: B176304

Technical Guide: (S)-4-Methoxy-2-methyl-4-
oxobutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information for (S)-4-Methoxy-2-
methyl-4-oxobutanoic acid. Despite a comprehensive search of scientific and chemical
databases, detailed experimental data and protocols for this specific compound are limited in
publicly accessible literature.

Chemical Identification

A clear identification of (S)-4-Methoxy-2-methyl-4-oxobutanoic acid is established with a
specific CAS number and a standardized IUPAC name.

Identifier Value
CAS Number 111266-27-4[1]
IUPAC Name (2S)-4-methoxy-2-methyl-4-oxobutanoic acid[2]

Physicochemical Properties
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Experimentally determined physicochemical data for (S)-4-Methoxy-2-methyl-4-oxobutanoic
acid, such as melting point, boiling point, and solubility, are not readily available in the
surveyed literature. Computational predictions are available through various chemical
databases but are not presented here as a substitute for experimental validation.

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of (S)-4-Methoxy-2-
methyl-4-oxobutanoic acid have not been identified in publicly available scientific literature.
While general methods for the synthesis of related keto acids and esters exist, specific
procedures tailored to this compound are not documented. For instance, the preparation of a
structurally related compound, 4-(4-Methylphenyl)-4-oxobutanoic acid, involves a Friedel-
Crafts reaction, which may not be applicable to the target molecule.

Biological Activity and Signaling Pathways

There is currently no published research detailing the biological activity or mechanism of action
for (S)-4-Methoxy-2-methyl-4-oxobutanoic acid. General studies on analogs of 2-Methyl-4-
oxobutanoic acid suggest that this class of compounds can be of interest in exploring enzyme
inhibition and may have potential applications in areas like inflammation, cancer, and metabolic
disorders. However, no specific data or signaling pathways have been elucidated for the title
compound.

Due to the absence of information on biological pathways or experimental workflows, no
diagrams can be provided at this time.

Conclusion

(S)-4-Methoxy-2-methyl-4-oxobutanoic acid is a well-defined chemical entity with an
established CAS number and IUPAC name. However, a significant gap exists in the publicly
available scientific literature regarding its experimental data, including physicochemical
properties, synthesis and characterization protocols, and biological activity. This lack of
information presents an opportunity for novel research to explore the properties and potential
applications of this compound. Future work would be required to determine its characteristics
and to ascertain if it has any utility in research or drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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